Hierarchical carbon coated molybdenum dioxide nanotubes as a highly active and durable electrocatalytic support for methanol oxidation†
Journal of Materials Chemistry A Pub Date: 2017-01-06 DOI: 10.1039/C6TA09468F
Abstract
Molybdenum dioxide (MoO2) has been adopted as an advanced auxiliary support material for its outstanding electrical properties to anchor metal nanoparticles (NPs). To overcome the drawback of MoO2 electronic conductivity, a novel hierarchical carbon coated molybdenum dioxide (MoO2@C) nanotube built from ultra-thin nanosheets was utilized as a nanostructured support. Pt NPs were uniformly deposited onto the MoO2@C support and a hierarchical Pt-based anode catalyst was successfully synthesized. Benefitting from several favourable features, including high exposed surface area, short diffusion distance, fast charge transfer and homogeneous Pt NPs dispersion, the Pt/MoO2@C catalyst exhibited an improved activity along with enhanced stability for methanol electrooxidation when compared with that of the Pt/C catalyst. This novel hierarchical structure is helpful for the further applications in hydrogen evolution reaction, supercapacitors and batteries.
Recommended Literature
- [1] Low-molecular-mass iron in healthy blood plasma is not predominately ferric citrate†
- [2] nBu4NPF6 promoted regioselective cascade synthesis of functionally embellished naphthofurans under acid, metal & solvent free conditions†
- [3] Entwined dimer formation from self-complementary bis-acridiniums†
- [4] Characterization of Si atomic transitions using pulsed electric discharge and resonance-enhanced multiphoton ionization techniques
- [5] Contents list
- [6] Synthesis of highly enantiomerically enriched planar chiral ruthenium complexes viaPd-catalysed asymmetric hydrogenolysis†‡
- [7] Nano-[Fe3O4@SiO2/N-propyl-1-(thiophen-2-yl)ethanimine][ZnCl2] as a nano magnetite Schiff base complex and heterogeneous catalyst for the synthesis of pyrimido[4,5-b]quinolones†
- [8] Inside front cover
- [9] Ethylene glycol-mediated one-pot synthesis of Fe incorporated α-Ni(OH)2 nanosheets with enhanced intrinsic electrocatalytic activity and long-term stability for alkaline water oxidation†
- [10] PCBM-doped electro-optic materials: investigation of dielectric, optical and electro-optic properties for highly efficient poling
Journal Nameļ¼Journal of Materials Chemistry A
Research Products
-
CAS no.: 11016-71-0
-
CAS no.: 10602-00-3
-
CAS no.: 117902-15-5
